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A Technical Guide for Researchers and Engineers in Power Electronics

In the realm of power electronics, the robustness and reliability of a power supply are

paramount. A key determinant of this reliability lies in the efficacy of the protection features

embedded within the Pulse-Width Modulation (PWM) controller. This guide provides a detailed

comparative analysis of the protection functionalities of three prevalent current-mode PWM

controllers: the Fairchild Semiconductor (now onsemi) FAN7602, the STMicroelectronics

L6562A, and the Texas Instruments UCC28C43. This document is intended for researchers,

scientists, and drug development professionals who utilize sensitive electronic equipment

requiring stable and protected power supplies.

The comparison is based on data sheet specifications and available application notes. While

direct comparative experimental data under identical fault conditions is limited in publicly

available literature, this guide establishes a framework for such a comparison by defining

standardized experimental protocols and presenting available data in a structured format.
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Key Protection Features at a Glance
A summary of the primary protection features offered by each PWM controller is presented

below.

Protection Feature FAN7602 L6562A UCC28C43

Overload Protection

(OLP)
✔️ - -

Overvoltage

Protection (OVP)
✔️ ✔️ -

Line Under-Voltage

Protection (LUVP) /

Under-Voltage

Lockout (UVLO)

✔️ ✔️ ✔️

Latch Protection ✔️ - -

Cycle-by-Cycle

Current Limiting
✔️ ✔️ ✔️

In-Depth Comparison of Protection Mechanisms
This section details the operational principles of each protection feature and presents available

quantitative data for comparison.

Overload Protection (OLP)
Overload protection is crucial for preventing damage to the power supply and the load when

the output current exceeds its rated value.

FAN7602: The FAN7602 incorporates an overload protection function that triggers if the

feedback voltage remains low for a specified duration, indicating a sustained overload

condition.[1][2][3][4][5][6]

L6562A & UCC28C43: These controllers do not feature a dedicated overload protection

mechanism comparable to the FAN7602's timed shutdown. They rely on cycle-by-cycle current
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limiting to manage overcurrent conditions.

Quantitative Data: Overload Protection

Parameter FAN7602 L6562A UCC28C43

OLP Delay Time 22 ms (Typ)[1] N/A N/A

OLP Level (CS/FB

Pin)
< 50 mV (Typ)[3] N/A N/A

Recovery Mechanism UVLO Reset[1] N/A N/A

Overvoltage Protection (OVP)
Overvoltage protection safeguards the load from potentially damaging high voltage levels in the

event of a feedback loop failure or other fault conditions.

FAN7602: The FAN7602 has an internal VCC overvoltage protection. If the VCC voltage

exceeds a certain threshold, the IC shuts down.[1][2][3] A latch protection feature, triggered by

an external circuit pulling the Latch/Plimit pin high, can also be used for output OVP.[1][7][8]

L6562A: The L6562A features a very accurate and adjustable output overvoltage protection.[9]

It utilizes a two-step OVP to handle overvoltages that can occur at start-up or due to load

disconnection.[10]

UCC28C43: The UCC28C43 does not have a dedicated overvoltage protection pin. Protection

against overvoltage would typically be implemented externally.

Quantitative Data: Overvoltage Protection
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Parameter FAN7602 L6562A UCC28C43

VCC OVP Threshold 19 V (Typ)[1] N/A N/A

Latch Voltage

(Latch/Plimit Pin)
4.0 V (Typ)[1] N/A N/A

OVP Recovery
VCC < 5V (for Latch)

[7][8]
- N/A

Line Under-Voltage Protection (LUVP) / Under-Voltage
Lockout (UVLO)
This feature ensures that the controller operates only when the input voltage is within a safe

range, preventing excessive current draw at low line voltages and ensuring proper start-up.

FAN7602: The FAN7602 has a dedicated Line Under-Voltage Protection (LUVP) pin. If the

voltage at this pin falls below a certain threshold, the IC shuts down.[1][2][4] It also has a

standard VCC UVLO.

L6562A: The L6562A includes an under-voltage lockout (UVLO) feature with hysteresis.

UCC28C43: The UCC28C43 family features undervoltage lockout protection.[11][12]

Quantitative Data: Under-Voltage Protection

Parameter FAN7602 L6562A UCC28C43

LUVP On to Off

Threshold
2.0 V (Typ)[1] N/A N/A

LUVP Off to On

Threshold
1.5 V (Typ)[1] N/A N/A

VCC Start Threshold 12 V (Typ)[2] 12.5V (Typ) 8.4V (Typ)

VCC Stop Threshold 8 V (Typ)[2] 10.5V (Typ) 7.6V (Typ)
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Experimental Protocols for Validation
To empirically validate and compare the performance of these protection features, the following

experimental protocols are proposed.

Overload Protection (OLP) Test
Objective: To determine the actual OLP delay time and recovery characteristics.

Methodology:

Configure the PWM controller in a typical application circuit (e.g., a flyback converter).

Apply the nominal input voltage.

Connect a programmable electronic load to the output.

Gradually increase the load current beyond the nominal rating to induce an overload

condition.

Use an oscilloscope to monitor the output voltage, output current, and the PWM gate drive

signal.

Measure the time from the onset of the overload condition to the cessation of the gate drive

signal. This is the OLP delay time.

Reduce the load to a nominal level and observe if and how the controller recovers.
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Experimental Setup

Test Procedure

Programmable
Power Supply

Device Under Test
(PWM Controller Circuit)

Electronic Load

OscilloscopeVout, Iout, Gate Drive

Start Apply Nominal
Input Voltage

Increase Load Current
Beyond Nominal

Monitor Vout, Iout,
and Gate Drive

Measure OLP
Delay Time

Reduce Load to
Nominal

Observe Recovery
Behavior End

Click to download full resolution via product page

OLP Test Workflow

Overvoltage Protection (OVP) Test
Objective: To verify the OVP trip point and the controller's response.

Methodology:

Set up the PWM controller in its application circuit.

To simulate an open-loop fault condition, disconnect the feedback signal to the controller.

This can often be achieved by opening the circuit at the optocoupler's phototransistor.

Apply the nominal input voltage.

Monitor the output voltage and the PWM gate drive signal with an oscilloscope.

Observe the peak output voltage reached before the OVP circuit engages and shuts down

the controller.

For controllers with latching protection, cycle the power to verify the latching function.
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Experimental Setup

Test Procedure

Programmable
Power Supply

Device Under Test
(PWM Controller Circuit) OscilloscopeVout, Gate Drive

Start Open Feedback Loop Apply Nominal
Input Voltage

Monitor Vout and
Gate Drive

Measure Peak
Output Voltage Verify PWM Shutdown End

Click to download full resolution via product page

OVP Test Workflow

Under-Voltage Lockout (UVLO) Test
Objective: To measure the VCC start and stop thresholds.

Methodology:

Isolate the VCC pin of the controller from the auxiliary winding of the transformer.

Connect a programmable DC power supply directly to the VCC pin.

Slowly ramp up the VCC voltage from 0V.

Monitor the VCC voltage and the PWM gate drive output with an oscilloscope.

Record the VCC voltage at which the gate drive signal starts switching. This is the start

threshold.

Slowly ramp down the VCC voltage.

Record the VCC voltage at which the gate drive signal stops. This is the stop threshold.
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Experimental Setup

Test Procedure

Programmable
DC Supply PWM Controller ICVCC OscilloscopeVCC, Gate Drive

Start Ramp Up VCC
from 0V

Monitor VCC and
Gate Drive

Record Start
Threshold

Record Stop
Threshold

Ramp Down VCC

End

Click to download full resolution via product page

UVLO Test Workflow

Conclusion
The selection of a PWM controller should be guided by a thorough understanding of its

protection capabilities and how they align with the requirements of the target application.

The FAN7602 offers a comprehensive suite of protection features, including a timed

overload protection and latching protection, making it a robust choice for applications where

such safety measures are critical.[1][2][3][7][8]

The L6562A is distinguished by its accurate, adjustable overvoltage protection, which is

particularly beneficial in applications sensitive to output voltage fluctuations.[9]

The UCC28C43 provides fundamental protection with its reliable under-voltage lockout and

fast cycle-by-cycle current limiting, suitable for a wide range of cost-effective and robust

power supply designs.[11][12]
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It is imperative for design engineers to not only rely on datasheet specifications but also to

perform experimental validation of these protection features under worst-case scenarios to

ensure the overall reliability and safety of their power electronic systems. The experimental

protocols outlined in this guide provide a starting point for such validation efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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